Cas no 99708-47-1 (3-chloro-6-(4-nitrophenyl)pyridazine)

• Product Name: 3-chloro-6-(4-nitrophenyl)pyridazine
• CAS No: 99708-47-1
• MF: C₁₀H₆ClN₃O₂
• MW: 235.626540660858
• MDL: MFCD00458729
• CID: 817435
• PubChem ID: 6405253
• Update Time: 2025-04-19

3-chloro-6-(4-nitrophenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine,3-chloro-6-(4-nitrophenyl)-
• 3-CHLORO-6-(4-NITROPHENYL)PYRIDAZINE
• 3-(p-Nitrophenyl)-6-chloropyridazine
• 3-Chloro-6-(4-nitrophenyl)-pyridazine
• 6-(p-nitrophenyl)-3-chloropyridazine
• F1967-0376
• 99708-47-1
• MFCD00458729
• DTXSID20423333
• EN300-83370
• SCHEMBL928800
• AKOS005207644
• 3-chloro-6-(4-nitrophenyl)pyridazine

• MDL： MFCD00458729
• Inchi： 1S/C10H6ClN3O2/c11-10-6-5-9(12-13-10)7-1-3-8(4-2-7)14(15)16/h1-6H
• InChI Key： QODAYFZQLZHNPW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC(=CC=2)[N+](=O)[O-])N=N1

Computed Properties

• Exact Mass: 235.01500
• Monoisotopic Mass: 235.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 71.60000
• LogP: 3.22840